Cas no 91202-69-6 (2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-)

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- structure

91202-69-6 structure

Product Name:2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-

CAS No:91202-69-6

MF:C₁₀H₂₂O₂Si

MW:202.36598443985

CID:787981

Update Time:2024-02-02

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)-
- (E)-4-[tert-butyl(dimethyl)silyl]oxybut-2-en-1-ol
- Inchi： 1S/C10H22O2Si/c1-10(2,3)13(4,5)12-9-7-6-8-11/h6-7,11H,8-9H2,1-5H3/b7-6+
- InChI Key： PTURWRRIBNABTN-VOTSOKGWSA-N
- SMILES： C(O)/C=C/CO[Si](C(C)(C)C)(C)C

Experimental Properties

Density: 0.892±0.06 g/cm3(Predicted)
Boiling Point: 239.0±28.0 °C(Predicted)
PSA: 29.46000
LogP: 2.55670
pka: 14.17±0.10(Predicted)

2-Buten-1-ol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (2E)- Production Method

Production Method 1

179949-75-8

264125-54-4

91202-69-6

537684-36-9

86120-46-9

Reaction Conditions

1.1 Reagents: Methyllithium ; 15 min, -30 °C
1.2 Reagents: tert-Butyllithium ; 90 min, -90 °C
1.3 2 h, -90 °C

Reference

On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne

Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Production Method 2

91202-69-6

537684-36-9

86120-46-9

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile Solvents: Benzene ; reflux
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Iodine Solvents: Diethyl ether
4.1 Reagents: Methyllithium ; 15 min, -30 °C
4.2 Reagents: tert-Butyllithium ; 90 min, -90 °C
4.3 2 h, -90 °C

Reference

On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne

Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Production Method 3

537684-35-8

537684-34-7

91202-69-6

537684-36-9

86120-46-9

Reaction Conditions

1.1 Reagents: Iodine Solvents: Diethyl ether
2.1 Reagents: Methyllithium ; 15 min, -30 °C
2.2 Reagents: tert-Butyllithium ; 90 min, -90 °C
2.3 2 h, -90 °C

Reference

On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne

Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314

Production Method 4

18162-48-6

145350-62-5

91202-69-6

537684-36-9

86120-46-9

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Iodine Solvents: Diethyl ether
3.1 Reagents: Methyllithium ; 15 min, -30 °C
3.2 Reagents: tert-Butyllithium ; 90 min, -90 °C
3.3 2 h, -90 °C

Reference

On the construction of 2-substituted 1,4-diacetoxybutadiene moiety: application to the synthesis of (±)-caulerpenyne

Commeiras, Laurent; et al, Tetrahedron Letters, 2003, 44(11), 2311-2314